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Compound of Interest

Compound Name: L-Alanine-2-13C

Cat. No.: B1284229 Get Quote

Essential Safety and Handling Guide for L-
Alanine-2-13C
This guide provides crucial safety and logistical information for the handling and disposal of L-
Alanine-2-13C, a non-radioactive, stable isotope-labeled amino acid. While not classified as a

hazardous substance, adherence to standard laboratory safety protocols is essential to ensure

a safe working environment.[1][2][3]

Personal Protective Equipment (PPE)
When handling L-Alanine-2-13C, appropriate personal protective equipment should be worn to

minimize exposure and prevent contamination. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications

Eye Protection Safety glasses or goggles

Must meet appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[2]

Hand Protection Disposable gloves

Chemically resistant, such as

nitrile gloves. Inspect before

use and wash hands after

removal.[2]

Body Protection Laboratory coat
Standard lab coat to protect

clothing from dust and spills.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust formation is unavoidable,

a dust mask may be used.

Handling Procedures
Proper handling techniques are critical to maintain the integrity of the product and the safety of

laboratory personnel.

Preparation and Weighing:

Ensure the work area, typically within a chemical fume hood or a well-ventilated space, is

clean and uncluttered.

Wear all required PPE as listed in the table above.

Place a clean weighing vessel on an analytical balance and tare.

Carefully open the L-Alanine-2-13C container.

Using a clean spatula, transfer the desired amount of the powder to the weighing vessel.

Securely close the main container immediately after dispensing.
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Clean the spatula and any contaminated surfaces.

Dissolution:

If preparing a solution, add the appropriate solvent to the weighed powder in a suitable flask.

Gently swirl the flask or use a magnetic stirrer to dissolve the compound.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures.

Situation Action

Skin Contact
Wash the affected area thoroughly with soap

and plenty of water.

Eye Contact
Flush eyes with water as a precaution. If

irritation persists, seek medical attention.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Seek medical advice if a large amount is

ingested.

Minor Spill

Sweep up the spilled solid material, taking care

to avoid generating dust. Place in a suitable,

labeled container for disposal. Clean the spill

area with an appropriate solvent and then with

soap and water.

Major Spill

Evacuate the immediate area and ensure it is

well-ventilated. Follow the minor spill cleanup

procedure once it is safe to re-enter the area.

Storage and Disposal
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Proper storage is essential for maintaining the stability of L-Alanine-2-13C, and appropriate

disposal is necessary to comply with laboratory and environmental regulations.

Aspect Procedure

Storage
Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Disposal

Dispose of unused product and waste materials

in accordance with local, state, and federal

regulations. As a non-hazardous substance, it

can typically be disposed of as regular chemical

waste. Do not let the product enter drains.

Workflow for Handling and Disposal of L-Alanine-2-13C
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A flowchart outlining the safe handling and disposal process for L-Alanine-2-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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